Cas no 58165-18-7 (2(3H)-Furanone, dihydro-3-[(2-hydroxyphenyl)methylene]-, (E)-)

• Product Name: 2(3H)-Furanone, dihydro-3-[(2-hydroxyphenyl)methylene]-, (E)-
• CAS No: 58165-18-7
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 4048087
• PubChem ID: 762413
• Update Time: 2025-07-01

2(3H)-Furanone, dihydro-3-[(2-hydroxyphenyl)methylene]-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, dihydro-3-[(2-hydroxyphenyl)methylene]-, (E)-
• (E)-3-(2-hydroxybenzylidene)dihydrofuran-2(3H)-one
• AKOS005609378
• BBL028297
• 3-(2-hydroxybenzylidene)dihydro-2(3H)-furanone
• SCHEMBL14571661
• MLS000530209
• SMR000135186
• 3-(2-hydroxybenzylidene)dihydrofuran-2(3h)-one
• CHEMBL1604929
• HMS2351O05
• CS-0326933
• (3E)-3-[(2-hydroxyphenyl)methylidene]oxolan-2-one
• VS-08715
• STK831915
• (3E)-3-(2-hydroxybenzylidene)dihydrofuran-2(3H)-one
• 58165-18-7

• Inchi： 1S/C11H10O3/c12-10-4-2-1-3-8(10)7-9-5-6-14-11(9)13/h1-4,7,12H,5-6H2/b9-7+
• InChI Key： NAWZWOWKPOCQIM-VQHVLOKHSA-N
• SMILES： O1CC/C(=C\C2=CC=CC=C2O)/C1=O

Computed Properties

• Exact Mass: 190.062994177Da
• Monoisotopic Mass: 190.062994177Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 2(3H)-Furanone, dihydro-3-[(2-hydroxyphenyl)methylene]-, (E)-

Introduction to 2(3H)-Furanone, dihydro-3-[(2-hydroxyphenyl)methylene]-, (E)- (CAS No. 58165-18-7)

2(3H)-Furanone, dihydro-3-[(2-hydroxyphenyl)methylene]-, (E)- (CAS No. 58165-18-7) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, also known as (E)-dihydro-3-(2-hydroxybenzylidene)furan-2(3H)-one, has garnered attention due to its unique structural properties and potential applications in various scientific and medical domains.

The molecular structure of (E)-dihydro-3-(2-hydroxybenzylidene)furan-2(3H)-one consists of a furanone ring fused with a benzene ring through a double bond. The presence of the hydroxyl group on the benzene ring and the specific (E) configuration of the double bond contribute to its distinct chemical behavior and reactivity. These structural features make it an interesting subject for both fundamental research and applied studies.

In recent years, there has been a growing interest in the biological activities of furanone derivatives, particularly their potential as therapeutic agents. Research has shown that compounds like (E)-dihydro-3-(2-hydroxybenzylidene)furan-2(3H)-one exhibit promising anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the proliferation of cancer cells by inducing apoptosis and suppressing key signaling pathways involved in tumor growth.

The anti-inflammatory properties of (E)-dihydro-3-(2-hydroxybenzylidene)furan-2(3H)-one have also been extensively investigated. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the development of new anti-inflammatory drugs. Additionally, its antioxidant activity has been linked to its ability to scavenge free radicals and protect cells from oxidative stress, which is a common underlying factor in many chronic diseases.

Beyond its biological activities, (E)-dihydro-3-(2-hydroxybenzylidene)furan-2(3H)-one has also been explored for its synthetic utility in organic chemistry. The compound serves as a versatile building block for the synthesis of more complex molecules with diverse functionalities. Its reactivity and stability under various reaction conditions make it an attractive starting material for the preparation of pharmaceutical intermediates and fine chemicals.

In the context of drug discovery, the structural features of (E)-dihydro-3-(2-hydroxybenzylidene)furan-2(3H)-one have been leveraged to design novel drug candidates. Computational studies have identified several derivatives with enhanced potency and selectivity against specific targets. These findings have paved the way for further preclinical and clinical evaluations to assess their therapeutic potential.

The environmental impact of chemical compounds is another critical aspect that has gained increasing attention in recent years. Studies on the biodegradability and ecotoxicity of furanone derivatives, including (E)-dihydro-3-(2-hydroxybenzylidene)furan-2(3H)-one, have shown that they exhibit favorable environmental profiles compared to many traditional chemicals. This makes them suitable for use in green chemistry applications where sustainability is a key consideration.

In conclusion, (E)-dihydro-3-(2-hydroxybenzylidene)furan-2(3H)-one (CAS No. 58165-18-7) is a multifaceted compound with significant implications in both fundamental research and practical applications. Its unique chemical structure, biological activities, synthetic utility, and environmental compatibility make it an important molecule for ongoing scientific exploration and potential commercial development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying its position as a valuable compound in the field of chemistry and pharmaceuticals.